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Compound of Interest

Compound Name: Bilaid Ale

Cat. No.: B3025833

Unveiling Bilaid Ale: A p-Opioid Receptor
Agonist

Initial analysis of the scientific literature identifies Bilaid Ale as a tetrapeptide that acts as an
agonist for the p-opioid receptor, with a reported Ki of 750 nM[1]. This molecule belongs to a
broader family of tetrapeptides known as bilaids, which were first isolated from an Australian
estuarine strain of Penicillium sp. (MST-MF667). The foundational member of this family, Bilaid
A, is characterized by an unusual alternating L-D-L-D amino acid chirality and functions as a
weak p-opioid agonist[2].

The discovery of the bilaid class of peptides has spurred further research into the development
of more potent synthetic analogs, such as bilorphin and bilactorphin, for potential therapeutic
applications[2]. While the endogenous role of bilaids within the fungus remains unknown, their
interaction with the p-opioid receptor positions them as compounds of interest for research in
areas where this receptor is a key target[2].

To proceed with a detailed technical guide on the role of Bilaid Ale, the specific disease or
biological process of interest must be defined. The p-opioid receptor is centrally involved in
numerous physiological and pathological processes, including:

» Pain Signaling and Analgesia: As an agonist, Bilaid Ale could potentially modulate pain
pathways.
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» Neurobiology and Addiction: The p-opioid receptor is a primary target in the study of opioid
dependence and reward pathways.

» Gastrointestinal Function: Opioid receptors in the gut influence motility and secretion.

To provide a comprehensive and relevant technical whitepaper as requested, please specify
the disease or process of interest. This will allow for a targeted search and synthesis of data
concerning the effects of Bilaid Ale, including relevant experimental protocols, quantitative
data, and signaling pathways. Without this clarification, a detailed analysis of its role is not
feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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